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Compound of Interest

Compound Name:
3-Hydroxyadamantane-1-

carboxylic acid

Cat. No.: B033167 Get Quote

Essential Safety and Handling Guide for 3-
Hydroxyadamantane-1-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Hydroxyadamantane-1-carboxylic acid (CAS No: 42711-75-1). Adherence to these

procedures is vital for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Hydroxyadamantane-1-carboxylic acid is classified as a hazardous substance. It is

harmful if swallowed and causes skin and serious eye irritation.[1][2] The following personal

protective equipment is mandatory when handling this chemical.
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PPE Category Required Equipment Specifications

Respiratory Protection Dust Mask
Type N95 (US) or equivalent.

[3][4]

Eye Protection Safety Glasses/Goggles

Eyeshields are required.[3][4]

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[1]

Hand Protection Chemical Resistant Gloves

Impervious gloves are

necessary.[5] For prolonged

contact, use gloves with a

protection class of 5 or higher

(breakthrough time >240

minutes). For brief contact, a

protection class of 3 or higher

(>60 minutes) is

recommended.[5]

Body Protection Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[1]

Operational and Handling Protocols
Proper handling procedures are critical to minimize exposure and ensure safety.

Engineering Controls:

Use in a well-ventilated area.[5]

Ensure safety showers and eyewash stations are close to the workstation.[1]

General Handling Practices:

Avoid contact with skin and eyes.[5]

Do not ingest or inhale.[1]
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Avoid dust formation.[1]

Wash hands thoroughly with soap and water after handling.[5]

Do not eat, drink, or smoke in areas where the chemical is handled.[5]

Keep containers tightly closed when not in use.[1]

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Rinse immediately with plenty of water for at

least 15 minutes, also under the eyelids. Seek

medical attention if irritation persists.[1]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician.[1]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[1]

Inhalation
Remove to fresh air. If symptoms persist, call a

physician.

Disposal Plan
Contaminated materials and the chemical itself must be disposed of as hazardous waste.

Spill Cleanup: For minor spills, sweep up the material, avoiding dust generation, and place it

in a suitable, closed, and labeled container for disposal.[1][5] For major spills, evacuate the

area and alert the appropriate emergency response team.[5]

Waste Disposal: Dispose of contents and container to an authorized hazardous or special

waste collection point in accordance with local regulations.[5]
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Workflow for Handling 3-Hydroxyadamantane-1-
carboxylic Acid
The following diagram outlines the standard procedure for working with 3-
Hydroxyadamantane-1-carboxylic acid.
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Workflow for Handling 3-Hydroxyadamantane-1-carboxylic Acid

Preparation

Handling & Experimentation

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, N95 Mask)

Work in a well-ventilated area
(e.g., fume hood)

Proceed to handling

Weigh and handle the solid chemical

Perform experimental procedure

Decontaminate work surfaces

Experiment complete

Dispose of waste in designated
hazardous waste container

Doff and dispose of/clean PPE

Wash hands thoroughly
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Caption: Standard operating procedure for handling 3-Hydroxyadamantane-1-carboxylic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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